Cas no 2228578-22-9 (4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228578-22-9
• MF: C₁₁H₁₃F₂N₃O₄
• MW: 289.235429525375
• CID: 6455970
• PubChem ID: 165826355
• Update Time: 2025-06-08

4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid
• EN300-2007360
• 2228578-22-9

• Inchi： 1S/C11H13F2N3O4/c1-15-8(7(6-14-15)16(19)20)10(9(17)18)2-4-11(12,13)5-3-10/h6H,2-5H2,1H3,(H,17,18)
• InChI Key： OCQHXGYQPLEIAK-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2=C(C=NN2C)[N+](=O)[O-])CC1)F

Computed Properties

• Exact Mass: 289.08741223g/mol
• Monoisotopic Mass: 289.08741223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on 4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid

Professional Introduction to 4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid (CAS No. 2228578-22-9)

4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid, identified by the CAS number 2228578-22-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes fluoro-substituted aromatic rings and heterocyclic moieties. The presence of both difluoro and nitro functional groups, along with a cyclohexane backbone, contributes to its unique chemical properties and potential biological activities.

The molecular structure of 4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid exhibits a high degree of stereochemical complexity, which is critical for its interaction with biological targets. The cyclohexane ring provides a rigid scaffold that can be modulated by the attached substituents, while the pyrazole moiety introduces a nitrogen-rich heterocycle known for its role in drug design. The combination of these structural elements makes this compound an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluoro-substituted pyrazole derivatives. The fluorine atoms in the molecule enhance its lipophilicity and metabolic stability, which are desirable properties for drug candidates. Additionally, the nitro group can serve as a pharmacophore or be further functionalized to introduce additional biological activity. This dual functionality has been exploited in various drug discovery programs to develop compounds with enhanced efficacy and selectivity.

Recent studies have highlighted the potential of 4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid as a lead compound for the development of new therapeutic agents. Research indicates that this compound exhibits promising pharmacological properties, including anti-inflammatory and anticancer activities. The structural features of the molecule allow it to interact with biological targets such as enzymes and receptors, modulating their activity in ways that could lead to therapeutic benefits.

The synthesis of 4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to streamline the synthetic pathway, making it more efficient and scalable.

The pharmacokinetic properties of 4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid are also of great interest. Preliminary studies suggest that this compound exhibits good oral bioavailability and prolonged half-life in vivo, which are important factors for its clinical utility. Furthermore, its metabolic stability suggests that it may have a favorable safety profile compared to other drug candidates.

In conclusion, 4,4-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-y)cyclohexane - 1-carboxylic acid (CAS No. 2228578 - 22 - 9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further development as a therapeutic agent. As research in this area continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery and development of new medicines.